Cas no 109791-18-6 (Des O-isopropyl Bisoprolol)

Des O-isopropyl Bisoprolol Properties

Names and Identifiers

• (2RS)-1-[4-((2-Hydroxy-ethoxy)methyl)phenoxy]-3-(isopropylamino)-2-propanol
• (2RS)-1-[4-((2-Hydroxyethoxy)methyl)phenoxy]-3-(isopropylamino)-2-propanol
• 1-[(1-Methylethyl)amino]-3-[4-[(2-hydroxyethoxy)methyl]phenoxy]-2-propanol
• 1-[4-(2-hydroxyethoxymethyl)phenoxy]-3-(propan-2-ylamino)propan-2-ol
• DB-321952
• 109791-18-6
• (2RS)-1-[4-((2-HYDROXY-ETHOXY)METHYL)PHENOXY]-3-(ISOPROPYLAMINO)-2-PROPANOL
• Bisoprolol metabolite M4
• Des O-isopropyl Bisoprolol
• +Expand

• InChIKey： AIGGWEPYIOOYLI-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H25NO4/c1-12(2)16-9-14(18)11-20-15-5-3-13(4-6-15)10-19-8-7-17/h3-6,12,14,16-18H,7-11H2,1-2H3
• SMILES： CC(C)NCC(COC1=CC=C(C=C1)COCCO)O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 10
• Monoisotopic Mass: 283.17835828g/mol
• Heavy Atom Count: 20
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Solubility: Slightly soluble (26 g/l) (25 º C),
• Density: 1.105±0.06 g/cm3 (20 ºC 760 Torr),